Cas no 688363-48-6 (8-bromo-4H-1,4-benzoxazin-3-one)
8-bromo-4H-1,4-benzoxazin-3-one Chemical and Physical Properties
Names and Identifiers
-
- 8-Bromo-4Hbenzo[1,4]oxazin-3-one
- 8-bromo-4H-1,4-benzoxazin-3-one
- 8-BROMO-2H-BENZO[B][1,4]OXAZIN-3(4H)-ONE
- SY028434
- AKOS017553737
- FVGSWEPMUVKUDX-UHFFFAOYSA-N
- 688363-48-6
- 2H-1,4-Benzoxazin-3(4H)-one, 8-bromo-
- MFCD09261262
- Z1269155269
- AB50082
- SCHEMBL2380905
- CS-0085232
- A922903
- 8-BROMO-4H-BENZO[1,4]OXAZIN-3-ONE
- DTXSID90619185
- EN300-345644
- 8-BROMO-3,4-DIHYDRO-2H-1,4-BENZOXAZIN-3-ONE
- 8-bromo-2h-benzo[1,4]oxazin-3(4h)-one
- AMY4823
- 8-BROMO-2H-1,4-BENZOXAZIN-3(4H)-ONE
- DB-369641
- 8-BROMO-2,4-DIHYDRO-1,4-BENZOXAZIN-3-ONE
-
- MDL: MFCD09261262
- Inchi: 1S/C8H6BrNO2/c9-5-2-1-3-6-8(5)12-4-7(11)10-6/h1-3H,4H2,(H,10,11)
- InChI Key: FVGSWEPMUVKUDX-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC2=C1OCC(N2)=O
Computed Properties
- Exact Mass: 226.95819g/mol
- Monoisotopic Mass: 226.95819g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 38.3Ų
8-bromo-4H-1,4-benzoxazin-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY028434-5g |
8-Bromo-2H-1,4-benzoxazin-3(4H)-one |
688363-48-6 | ≥95% | 5g |
¥6950.00 | 2025-04-13 | |
| Chemenu | CM322881-5g |
8-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one |
688363-48-6 | 95% | 5g |
$422 | 2021-06-17 | |
| Alichem | A019101650-1g |
8-Bromo-2h-benzo[b][1,4]oxazin-3(4h)-one |
688363-48-6 | 98% | 1g |
$228.00 | 2023-09-01 | |
| Alichem | A019101650-5g |
8-Bromo-2h-benzo[b][1,4]oxazin-3(4h)-one |
688363-48-6 | 98% | 5g |
$717.15 | 2023-09-01 | |
| TRC | B293190-50mg |
8-Bromo-2h-benzo[B][1,4]oxazin-3(4h)-one |
688363-48-6 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B293190-100mg |
8-Bromo-2h-benzo[B][1,4]oxazin-3(4h)-one |
688363-48-6 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B293190-500mg |
8-Bromo-2h-benzo[B][1,4]oxazin-3(4h)-one |
688363-48-6 | 500mg |
$ 210.00 | 2022-06-07 | ||
| Chemenu | CM322881-5g |
8-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one |
688363-48-6 | 95% | 5g |
$408 | 2024-07-24 | |
| eNovation Chemicals LLC | D912863-5g |
8-Bromo-2H-1,4-benzoxazin-3(4H)-one |
688363-48-6 | 95% | 5g |
$825 | 2024-07-20 | |
| Chemenu | CM322881-100mg |
8-Bromo-2H-benzo[b][1,4]oxazin-3(4H)-one |
688363-48-6 | 95% | 100mg |
$79 | 2024-07-24 |
8-bromo-4H-1,4-benzoxazin-3-one Related Literature
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
Additional information on 8-bromo-4H-1,4-benzoxazin-3-one
Professional Introduction to Compound with CAS No. 688363-48-6 and Product Name: 8-bromo-4H-1,4-benzoxazin-3-one
8-bromo-4H-1,4-benzoxazin-3-one (CAS No. 688363-48-6) is a significant compound in the field of pharmaceutical chemistry, renowned for its versatile applications in drug discovery and molecular research. This heterocyclic organic compound belongs to the benzoxazinone class, characterized by its brominated aromatic structure, which contributes to its unique reactivity and biological potential. The presence of a bromine substituent at the 8-position enhances its utility in synthetic chemistry, enabling various modifications and functionalizations that are pivotal for developing novel therapeutic agents.
The benzoxazinone scaffold is a privileged structure in medicinal chemistry due to its broad spectrum of biological activities. Compounds derived from this core structure have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 8-bromo-4H-1,4-benzoxazin-3-one derivative, in particular, has garnered attention for its role as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. Its molecular framework allows for easy incorporation into drug candidates targeting various diseases, making it a valuable asset in modern pharmaceutical research.
Recent advancements in the field of molecular pharmacology have highlighted the importance of brominated benzoxazinones in the development of next-generation therapeutics. The bromine atom at the 8-position not only facilitates further chemical transformations but also influences the compound's electronic properties, thereby modulating its interaction with biological targets. This has led to the exploration of 8-bromo-4H-1,4-benzoxazin-3-one as a precursor for designing molecules with improved binding affinity and selectivity. For instance, studies have demonstrated its efficacy in generating inhibitors that disrupt specific signaling pathways implicated in cancer progression.
In the realm of drug discovery, the synthesis and optimization of 8-bromo-4H-1,4-benzoxazin-3-one derivatives have been instrumental in identifying novel lead compounds. Researchers have leveraged its structural versatility to develop molecules with enhanced bioavailability and reduced toxicity. The bromine substituent serves as a handle for introducing additional functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in constructing complex organic architectures. These transformations have enabled the creation of diverse libraries of benzoxazinone-based compounds, each with distinct pharmacological properties.
The pharmacological evaluation of 8-bromo-4H-1,4-benzoxazin-3-one has revealed promising results in preclinical studies. Its derivatives have shown inhibitory activity against enzymes and receptors involved in inflammatory responses and tumor growth. Notably, some analogs have demonstrated potent effects against kinases and other targets relevant to chronic diseases such as diabetes and neurodegenerative disorders. The ability to fine-tune the chemical structure while maintaining biological activity has made this compound class particularly attractive for medicinal chemists seeking innovative therapeutic solutions.
From a synthetic chemistry perspective, 8-bromo-4H-1,4-benzoxazin-3-one offers a robust platform for exploring new synthetic methodologies. The bromine atom at the 8-position allows for selective modifications, enabling chemists to tailor the molecule's properties for specific applications. Recent studies have reported novel synthetic routes that enhance yield and purity, making large-scale production more feasible. These advancements are crucial for supporting ongoing research and translating laboratory findings into clinical applications.
The integration of computational chemistry and high-throughput screening has further accelerated the development of benzoxazinone-based drugs. By leveraging computational tools to predict molecular interactions and optimize lead structures, researchers can more efficiently identify promising candidates derived from 8-bromo-4H-1,4-benzoxazin-3-one. This interdisciplinary approach has led to faster iterations in drug design, reducing the time required to bring new therapies to market.
In conclusion,8-bromo-4H-1,4-benzoxazin-3-one (CAS No. 688363-48-6) represents a cornerstone in pharmaceutical innovation due to its structural versatility and biological relevance. Its role as a key intermediate in synthesizing novel drug candidates underscores its importance in modern medicine. As research continues to uncover new applications and synthetic strategies for this compound class,8-bromo-4H-1,4-benzoxazin-3-one is poised to remain at the forefront of therapeutic development.
688363-48-6 (8-bromo-4H-1,4-benzoxazin-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)